8-(Ethylsulfonylamino)octanoic acid
Overview
Description
Synthesis Analysis
The synthesis of octanoic acid-related compounds has been explored in various studies. For instance, a study on the production of iso-octanoic acid involved the use of Zn-Modified ZSM-5/HMS catalysts . Another study involved engineering E. coli’s inherent fatty acid biosynthesis capacity to increase octanoic acid production .Molecular Structure Analysis
The molecular formula of 8-(Ethylsulfonylamino)octanoic acid is C10H21NO4S. Its molecular weight is 251.35 g/mol.Physical And Chemical Properties Analysis
This compound is a synthetic organic compound. Octanoic acid, a related compound, is a colorless liquid with a characteristic strong, unpleasant odor . It is a weak acid in terms of its dissociation in water, but it is a stronger acid than acetic acid . It freezes at 16.7°C and boils at 239.7°C .Scientific Research Applications
8-(Ethylsulfonylamino)octanoic acid has been studied for its potential applications in a variety of scientific fields. It has been used as a substrate in enzyme kinetics studies, as a reagent in organic synthesis, and as a probe molecule in biophysical studies. It has also been used as a model compound for studying the mechanism of enzyme catalysis, and as a tool for studying the structure and dynamics of proteins and nucleic acids.
Mechanism of Action
Target of Action
Octanoic acid, a related compound, has been shown to interact with the peroxisome proliferator-activated receptor alpha (pparα) and other enzymes involved in fatty acid metabolism .
Mode of Action
For instance, octanoic acid has been shown to interact with PPARα, a key regulator of lipid metabolism .
Biochemical Pathways
They are part of the reverse β-oxidation pathways, which enable the iterative non-decarboxylative elongation of carbon molecules of varying chain lengths and functional groups with only four core enzymes and no ATP requirement .
Pharmacokinetics
The half-life of octanoic acid was found to be 87.6 minutes .
Result of Action
Related compounds like octanoic acid have been shown to have effects on cell membrane integrity and fluidity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 8-(Ethylsulfonylamino)octanoic acid. For instance, the presence of certain environmental Escherichia coli isolates has been shown to increase the tolerance and production of octanoic acid . Additionally, membrane engineering strategies have been shown to affect octanoic acid tolerance .
Advantages and Limitations for Lab Experiments
8-(Ethylsulfonylamino)octanoic acid has several advantages for use in laboratory experiments. It is a low molecular weight organic acid, which makes it easy to handle and store. Additionally, it is relatively inexpensive and can be synthesized in a variety of ways. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water and has a low solubility in organic solvents. Additionally, it is not very stable and can decompose over time.
Future Directions
There are several potential future directions for research involving 8-(Ethylsulfonylamino)octanoic acid. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in organic synthesis and biophysical studies. Finally, further research could be done to explore its potential use as a drug or therapeutic agent.
Safety and Hazards
properties
IUPAC Name |
8-(ethylsulfonylamino)octanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO4S/c1-2-16(14,15)11-9-7-5-3-4-6-8-10(12)13/h11H,2-9H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARMWXQNVXNYDBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NCCCCCCCC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801288601 | |
Record name | 8-[(Ethylsulfonyl)amino]octanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801288601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
844681-29-4 | |
Record name | 8-[(Ethylsulfonyl)amino]octanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=844681-29-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-[(Ethylsulfonyl)amino]octanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801288601 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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